Cas no 83950-02-1 (2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1))

2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1) structure
83950-02-1 structure
Product Name:2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1)
CAS No:83950-02-1
MF:C40H48N6O6S
MW:740.91072845459
CID:888964
PubChem ID:44151256
Update Time:2025-04-19

2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1)
    • 1-(4-methoxyphenyl)-N-[(E)-(1,3,3-trimethylindol-1-ium-2-yl)methylideneamino]methanamine,sulfate
    • 83950-02-1
    • 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-3H-indolium sulphate (2:1)
    • EINECS 281-459-6
    • 3H-Indolium, 2-(((4-methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-, sulfate (2:1)
    • Inchi: 1S/2C20H23N3O.H2O4S/c2*1-20(2)17-7-5-6-8-18(17)23(3)19(20)14-22-21-13-15-9-11-16(24-4)12-10-15;1-5(2,3)4/h2*5-12,14H,13H2,1-4H3;(H2,1,2,3,4)
    • InChI Key: HQVIQNLVMLNCRF-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)([O-])[O-].O(C)C1C=CC(=CC=1)CN/N=C/C1C(C)(C)C2C=CC=CC=2[N+]=1C.O(C)C1C=CC(=CC=1)CN/N=C/C1C(C)(C)C2C=CC=CC=2[N+]=1C

Computed Properties

  • Exact Mass: 740.33560445g/mol
  • Monoisotopic Mass: 740.33560445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 10
  • Complexity: 551
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162Ų

2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-3h-indolium sulphate (2:1) Related Literature

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